(E)-5-(2-ethoxybenzylidene)-2-(4-(2-nitrophenyl)piperazin-1-yl)thiazol-4(5H)-one

• IUPAC Name: (5E)-5-[(2-ethoxyphenyl)methylidene]-2-[4-(2-nitrophenyl)piperazin-1-yl]-1,3-thiazol-4-one
• InChI: InChI=1S/C22H22N4O4S/c1-2-30-19-10-6-3-7-16(19)15-20-21(27)23-22(31-20)25-13-11-24(12-14-25)17-8-4-5-9-18(17)26(28)29/h3-10,15H,2,11-14H2,1H3/b20-15+
• InChI Key: SNRHVIUCVUDNPZ-HMMYKYKNSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=C2C(=O)N=C(S2)N3CCN(CC3)C4=CC=CC=C4[N+](=O)[O-]
• Isomeric SMILES: CCOC1=CC=CC=C1/C=C/2\C(=O)N=C(S2)N3CCN(CC3)C4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C22H22N4O4S
• Molecular Weight: 438.5 g/mol

Description

(E)-5-(2-ethoxybenzylidene)-2-(4-(2-nitrophenyl)piperazin-1-yl)thiazol-4(5H)-one, also known as EEBT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial Activities

• Synthesis and Antimicrobial Activities : Research has been conducted on the synthesis of novel derivatives similar to the queried compound, showing antimicrobial activities against various microorganisms. This indicates potential use in developing new antimicrobial agents (Bektaş et al., 2007).

• Antibacterial and Antifungal Agents : A study on the synthesis of related 4-thiazolidinone derivatives demonstrates their application as antitubercular, antibacterial, and antifungal agents. This further highlights the compound's potential in addressing various infectious diseases (Samadhiya et al., 2014).

Cancer Research and Therapeutic Applications

• Anti-Cancer Properties : Research involving benzimidazole derivatives bearing triazole, similar in structure to the queried compound, indicates potential in cancer treatment. These compounds have shown promise as EGFR inhibitors, suggesting a role in targeted cancer therapies (Karayel, 2021).

• Photodynamic Therapy for Cancer : A study on zinc phthalocyanine derivatives, which are structurally related to the queried compound, discusses their use in photodynamic therapy, particularly for cancer treatment. This indicates the potential application of similar compounds in cancer therapy (Pişkin et al., 2020).

Miscellaneous Applications

• Antimicrobial Activity of Pyridine Derivatives : Research on pyridine derivatives, which share structural similarities with the queried compound, has shown variable and modest antimicrobial activity against bacterial and fungal strains. This underscores the broad potential of such compounds in various antimicrobial applications (Patel et al., 2011).

• Antioxidant Activity : A study on piperazine derivatives related to the queried compound has demonstrated antioxidant activity. This suggests the potential use of similar compounds in oxidative stress-related applications and treatments (Mallesha et al., 2014).